[(5-Bromo-2-fluorophenyl)methyl](2-methylbutan-2-YL)amine

• Molecular Formula: C12H17BrFN
• Molecular Weight: 274.17 g/mol
• IUPAC Name: N-[(5-bromo-2-fluorophenyl)methyl]-2-methylbutan-2-amine
• InChI: InChI=1S/C12H17BrFN/c1-4-12(2,3)15-8-9-7-10(13)5-6-11(9)14/h5-7,15H,4,8H2,1-3H3
• InChI Key: FRGHOJGOFIWOFP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCC1=C(C=CC(=C1)Br)F

Description

(5-Bromo-2-fluorophenyl)methylamine is a tertiary amine featuring a substituted benzyl group (5-bromo-2-fluorophenyl) and a branched alkylamine moiety (2-methylbutan-2-yl). Its molecular formula is C₁₂H₁₆BrFN, with a molecular weight of 274.17 g/mol .

Preparation Methods

The synthesis of (5-Bromo-2-fluorophenyl)methylamine typically involves multi-step organic reactions. One common method includes the bromination of 2-fluorotoluene followed by a nucleophilic substitution reaction with 2-methylbutan-2-amine. The reaction conditions often require the use of solvents like dichloromethane and catalysts such as palladium on carbon. Industrial production methods may involve similar steps but are optimized for large-scale synthesis with higher yields and purity.

Chemical Reactions Analysis

(5-Bromo-2-fluorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the removal of the bromine or fluorine atoms.

Substitution: Nucleophilic substitution reactions are common, where the bromine or fluorine atoms can be replaced by other nucleophiles such as amines or thiols. Common reagents include sodium hydride and lithium aluminum hydride.

Scientific Research Applications

(5-Bromo-2-fluorophenyl)methylamine is utilized in various fields of scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and is used in the study of reaction mechanisms.

Biology: This compound is used in biochemical assays to study enzyme interactions and protein binding.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (5-Bromo-2-fluorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine and fluorine atoms on the phenyl ring enhance its binding affinity and selectivity towards these targets. The compound can modulate the activity of these targets by either inhibiting or activating them, depending on the context of its use.

Comparison with Similar Compounds

a. (2-Bromophenyl)methylamine

• Molecular Formula : C₁₂H₁₈BrN
• Molecular Weight : 256.19 g/mol
• Key Differences: Replaces the 5-bromo-2-fluorophenyl group with a 2-bromophenyl moiety. This compound is reported as a liquid at room temperature, suggesting higher volatility compared to the fluorinated analog .

b. (2,4-Dichlorophenyl)methylamine

• Molecular Formula : C₁₂H₁₇Cl₂N
• Molecular Weight : 246.18 g/mol
• Key Differences : Substitutes bromine and fluorine with two chlorines. Chlorine’s lower electronegativity than fluorine may reduce hydrogen-bonding capacity but enhance lipophilicity. This structural variation could influence bioavailability in pharmaceutical contexts .

c. [(5-Bromofuran-2-yl)methyl][1-(2-methylphenyl)ethyl]amine

• Molecular Formula: C₁₄H₁₆BrNO
• Molecular Weight : 294.19 g/mol
• Key Differences : Replaces the phenyl ring with a brominated furan, introducing oxygen heteroatoms. The furan’s electron-rich nature may increase susceptibility to oxidation or participation in π-π stacking interactions .

Amine Moiety Variations

a. Methyl Diethanol Amine (MDEA)

• Molecular Formula: C₅H₁₃NO₂
• Molecular Weight : 119.16 g/mol
• Key Differences : A primary amine with hydroxyl groups, MDEA is widely used in CO₂ capture due to its high basicity and hydrophilicity. In contrast, the tertiary amine structure of (5-Bromo-2-fluorophenyl)methylamine may reduce CO₂ adsorption capacity due to steric hindrance and lower nitrogen accessibility .

b. Schiff Bases of 1,3,4-Thiadiazole Derivatives

• Example : 5-[5-(4-fluorophenyl)thiophen-2-yl]-1,3,4-thiadiazol-2-amine derivatives.
• Key Differences: These compounds feature conjugated aromatic systems and primary amines, enabling strong anticancer activity (IC₅₀ = 1.28 µg/mL against MCF7 cells).

Structural and Functional Analysis

Physicochemical Properties

Property	(5-Bromo-2-fluorophenyl)methylamine	(2-Bromophenyl)methylamine	MDEA
Molecular Weight	274.17 g/mol	256.19 g/mol	119.16 g/mol
Nitrogen Content	~5.11% (estimated)	~5.46%	11.76%
Polarity	High (due to F and Br)	Moderate (Br only)	High (hydroxyls)
State at RT	Likely liquid/solid*	Liquid	Liquid

Biological Activity

(5-Bromo-2-fluorophenyl)methylamine is a synthetic organic compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article delves into its biochemical properties, cellular effects, and mechanisms of action, supported by relevant research findings and data tables.

Chemical Structure and Properties

The compound is characterized by the presence of a bromine and a fluorine atom on a phenyl ring, along with a branched alkyl amine group. Its molecular formula is C13H16BrF, with a molecular weight of approximately 274.17 g/mol. The unique structural features contribute to its distinct chemical reactivity and biological interactions.

Biological Activity Overview

Research indicates that (5-Bromo-2-fluorophenyl)methylamine exhibits several biological activities:

• Antimicrobial Activity : The compound has shown efficacy against various bacterial strains, making it a candidate for further development as an antimicrobial agent.
• Anticancer Properties : Preliminary studies suggest potential anticancer activity, although further investigation is required to elucidate its effectiveness against specific cancer types.
• Modulation of Metabolic Pathways : It interacts with key enzymes involved in glucose metabolism, particularly sodium-dependent glucose co-transporter 2 (SGLT2), influencing glucose uptake and regulation.

The biological effects of (5-Bromo-2-fluorophenyl)methylamine are attributed to its ability to bind to specific biomolecules:

• Interaction with SGLT2 : The compound inhibits glucose reabsorption in the kidneys, which can be beneficial in diabetes management.
  $$\text{Glucose Reabsorption Inhibition}\rightarrow \text{Lower Blood Glucose Levels}$$
• Cell Signaling Modulation : It influences various cell signaling pathways, affecting gene expression and cellular metabolism.

Case Studies

• In Vitro Studies : Experiments conducted on cultured human cell lines demonstrated that the compound significantly reduces glucose uptake in cells expressing SGLT2. This effect was dose-dependent, indicating that higher concentrations lead to greater inhibition of glucose reabsorption.
• Animal Models : In diabetic rat models, administration of (5-Bromo-2-fluorophenyl)methylamine resulted in improved glycemic control compared to control groups. The study highlighted the compound's potential as an antidiabetic agent.

Table 1: Biological Activities of (5-Bromo-2-fluorophenyl)methylamine

Activity Type	Description	Reference
Antimicrobial	Effective against various bacterial strains
Anticancer	Preliminary evidence suggests anticancer properties
Glucose Regulation	Inhibits SGLT2, modulating glucose uptake

Table 2: Comparison with Similar Compounds

Compound Name	Structural Features	Unique Properties
(5-Bromo-4-fluorophenyl)methylamine	Different position of fluorine	Potentially different biological activity
(5-Bromo-3-fluorophenyl)methylamine	Different position of fluorine	Varies in metabolic interactions
(5-Bromo-2-fluoroaniline)	Bromine and fluorine on aniline	Known for antimicrobial activity